Cas no 1361865-87-3 (6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid)

6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid is a fluorinated picolinic acid derivative featuring a dichlorophenyl substituent, which enhances its utility as a versatile intermediate in agrochemical and pharmaceutical synthesis. The presence of both fluorine and chlorine atoms contributes to its reactivity and potential as a building block for designing bioactive compounds. Its structural characteristics, including the electron-withdrawing effects of the substituents, make it valuable for applications requiring precise molecular modifications. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic workflows. Its compatibility with cross-coupling and functionalization reactions further underscores its utility in advanced chemical research and development.

6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid structure

1361865-87-3 structure

Product Name:6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid

CAS No:1361865-87-3

MF:C₁₂H₆Cl₂FNO₂

MW:286.085944652557

CID:4799798

Update Time:2025-07-25

6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

- 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid
- Inchi： 1S/C12H6Cl2FNO2/c13-6-1-2-8(14)7(5-6)10-4-3-9(15)11(16-10)12(17)18/h1-5H,(H,17,18)
- InChI Key： NLADDACBHWXVTR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C1C=CC(=C(C(=O)O)N=1)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 319
XLogP3: 3.7
Topological Polar Surface Area: 50.2

6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023029352-250mg	6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid	1361865-87-3	97%	250mg	$680.00	2022-04-02
Alichem	A023029352-500mg	6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid	1361865-87-3	97%	500mg	$999.60	2022-04-02
Alichem	A023029352-1g	6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid	1361865-87-3	97%	1g	$1,831.20	2022-04-02

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Additional information on 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid

Recent Advances in the Study of 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid (CAS: 1361865-87-3)

6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid (CAS: 1361865-87-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dichlorophenyl and fluoropicolinic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that reduces byproduct formation and improves scalability. The method involves a multi-step process starting from 2,5-dichlorobenzaldehyde, followed by fluorination and picolinic acid coupling. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

In terms of biological activity, recent findings suggest that 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid exhibits potent inhibitory effects on specific enzyme targets. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported its activity against a novel kinase implicated in inflammatory pathways. The compound demonstrated sub-micromolar IC50 values, highlighting its potential as an anti-inflammatory agent. Further structural-activity relationship (SAR) studies are underway to optimize its selectivity and potency.

Another significant development is the exploration of 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid in combination therapies. Preliminary data from a collaborative study between academic and industry researchers (2024) indicate synergistic effects when used alongside existing chemotherapeutic agents. This could open new avenues for its application in oncology, particularly in resistant cancer types. However, detailed pharmacokinetic and toxicological studies are still needed to validate these findings.

In conclusion, 6-(2,5-Dichlorophenyl)-3-fluoropicolinic acid (CAS: 1361865-87-3) represents a promising candidate in drug discovery, with recent research underscoring its synthetic accessibility, biological efficacy, and therapeutic potential. Continued investigation into its mechanisms and applications will be essential to fully realize its clinical benefits.